MDK77754

• CAS No.: 1599477-75-4
• Product Name: MDK77754
• Molecular Formula: C19H23ClF3NO3
• Molecular Weight: 405.8422
• IUPAC Name: 3-[2-chloro-5-(trifluoromethoxy)phenyl]-3-azaspiro[5.5]undecane-9-acetic acid
• Standard InChI: InChI=1S/C19H23ClF3NO3/c20-15-2-1-14(27-19(21,22)23)12-16(15)24-9-7-18(8-10-24)5-3-13(4-6-18)11-17(25)26/h1-2,12-13H,3-11H2,(H,25,26)
• Standard InChIKey: WUJVPELCYCESAP-UHFFFAOYSA-N
• SMILES: O=C(O)CC(CC1)CCC21CCN(C3=CC(OC(F)(F)F)=CC=C3Cl)CC2
• Appearance: Solid powder
• Description: MDK77754, also known as GPR120 Compound A, is an orally available, high-affinity agonist of GPR120 (EC50 = ~0.35 µm) that demonstrates potent selectivity over another lipid-sensing G-protein, GPR40 (FFAR1). MDK77754 has CAS#1599477-75-4. For the convenience of communication, we name it as MDK77754. The last 5 digit of CAS# was used in its name.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Reference: 1: Oh DY, Walenta E, Akiyama TE, Lagakos WS, Lackey D, Pessentheiner AR, Sasik R,
• Last Modified: Aug 20 2021